molecular formula C20H29NO4 B6028598 2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine

2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine

Cat. No. B6028598
M. Wt: 347.4 g/mol
InChI Key: UBRCJPZDSPBPCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is a morpholine derivative that has shown promising results in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine is not yet fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes and receptors in the body, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. These include the inhibition of certain enzymes and receptors, as well as the modulation of various signaling pathways in the body. These effects may contribute to the compound's potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine in lab experiments include its relatively low toxicity and its ability to selectively target certain enzymes and receptors. However, there are also limitations to its use, including the need for specialized equipment and expertise in its synthesis and handling.

Future Directions

There are numerous future directions for research on 2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine. These include further studies on its mechanism of action, as well as its potential applications in the treatment of various diseases. Additionally, research may focus on the development of new derivatives of this compound with improved therapeutic properties.

Synthesis Methods

The synthesis of 2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine involves a multi-step process that requires the use of various reagents and solvents. The first step involves the preparation of the intermediate compound 2-(cyclohexylmethyl)-4-hydroxymorpholine, which is then reacted with 2,3-dimethoxybenzoyl chloride to form the final product.

Scientific Research Applications

2-(cyclohexylmethyl)-4-(2,3-dimethoxybenzoyl)morpholine has been the subject of numerous scientific studies due to its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

properties

IUPAC Name

[2-(cyclohexylmethyl)morpholin-4-yl]-(2,3-dimethoxyphenyl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29NO4/c1-23-18-10-6-9-17(19(18)24-2)20(22)21-11-12-25-16(14-21)13-15-7-4-3-5-8-15/h6,9-10,15-16H,3-5,7-8,11-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UBRCJPZDSPBPCE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1OC)C(=O)N2CCOC(C2)CC3CCCCC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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